Cas no 10041-19-7 (Butanedioic acid,2-sulfo-, 1,4-bis(2-ethylhexyl) ester)

• Product Name: Butanedioic acid,2-sulfo-, 1,4-bis(2-ethylhexyl) ester
• CAS No: 10041-19-7
• MF: C₂₀H₃₈O₇S
• MW: 422.576526165009
• MDL: MFCD00868104
• CID: 165842
• PubChem ID: 11339
• Update Time: 2026-05-14

Butanedioic acid,2-sulfo-, 1,4-bis(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-sulfo-, 1,4-bis(2-ethylhexyl) ester
• 1,4-bis(2-ethylhexoxy)-1,4-dioxobutane-2-sulfonic acid
• 1,4-bis(2-ethylhexyl) 2-sulphosuccinate
• 1,2-bis-(2-ethyl-hexyloxycarbonyl)-ethanesulfonic acid
• 1,4-Bis(2-ethylhexyl) sulfosucc
• bis(2-ethylhexyl) sulfosuccinate
• bis(2-ethylhexyl) sulfosuccinic acid
• Butanedioic acid, sulfo-, 1,4-bis(2-ethylhexyl) ester
• Butanedionic acid, sulfo-, 1,4-bis(2-ethylhexyl) ester
• Dioctyl sulfosuccinic acid
• DOCUSATE
• Docusate hydrogen
• EINECS 233-124-0
• hydrogen bis(2-ethylhexyl) sulfosuccinate
• Spolion 8
• Butanedioicacid, sulfo-, 1,4-bis(2-ethylhexyl) ester (9CI)
• Succinic acid, sulfo-,1,4-bis(2-ethylhexyl) ester (8CI)
• Succinic acid, sulfo-, bis(2-ethylhexyl)ester (7CI)
• 1,4-Bis(2-ethylhexyl) 2-sulfosuccinate
• Di(2-ethylhexyl) sulfosuccinate
• Dioctyl sulfosuccinate
• Sulfosuccinic acidbis(2-ethylhexyl) ester

• MDL： MFCD00868104
• Inchi： 1S\/C20H38O7S.Na\/c1-5-9-11-16(7-3)14-26-19(21)13-18(28(23,24)25)20(22)27-15-17(8-4)12-10-6-2;\/h16-18H,5-15H2,1-4H3,(H,23,24,25);\/q;+1\/p-1
• InChI Key： HNSDLXPSAYFUHK-UHFFFAOYSA-N
• SMILES： CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)O

Computed Properties

• Exact Mass: 439.26053
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 18

Experimental Properties

• PSA: 106.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters